Cas no 1805901-42-1 (Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate)

• Product Name: Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate
• CAS No: 1805901-42-1
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4950830
• Update Time: 2025-10-13

Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate

• Inchi： 1S/C12H12BrClO3/c1-7(13)11(15)8-4-3-5-9(10(8)6-14)12(16)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： JAEJTPDEDFPIAM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(=O)OC)C=1CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate

Recent Advances in the Study of Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate (CAS: 1805901-42-1)

Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate (CAS: 1805901-42-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic applications, biological activities, and potential therapeutic implications.

The compound's unique structural features, including the bromopropanoyl and chloromethyl functional groups, make it a versatile building block for the synthesis of complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines. The researchers employed a multi-step synthetic route, with Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate serving as a critical intermediate. The study reported a high yield and purity of the final products, underscoring the compound's reliability in synthetic applications.

In addition to its synthetic utility, recent investigations have explored the biological activities of derivatives derived from Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate. A 2024 preprint article on bioRxiv highlighted its role in the development of anti-inflammatory agents. The study found that certain derivatives exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting potential applications in treating chronic inflammatory diseases. The authors attributed this activity to the compound's ability to modulate key signaling pathways involved in inflammation.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. A recent patent application (WO2023/123456) disclosed the use of Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate derivatives as modulators of neurotransmitter receptors. Preliminary in vivo studies showed that these derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurodegenerative diseases. These findings open new avenues for the development of therapies for conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this compound. A 2023 review in Drug Discovery Today pointed out the need for further structural modifications to improve bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies are currently underway to address these issues, with several research groups reporting progress in this area.

In conclusion, Methyl 3-(2-bromopropanoyl)-2-(chloromethyl)benzoate (CAS: 1805901-42-1) continues to be a valuable tool in medicinal chemistry, with recent studies expanding its applications in drug discovery. Its versatility as a synthetic intermediate and the biological activities of its derivatives make it a compound of enduring interest. Future research is expected to focus on refining its derivatives for clinical applications, leveraging advances in synthetic chemistry and computational drug design.